(1R,2R)-2-(3-chlorophenoxy)cyclopentan-1-ol

• Molecular Formula: C11H13ClO2
• Molecular Weight: 212.67 g/mol
• IUPAC Name: (1R,2R)-2-(3-chlorophenoxy)cyclopentan-1-ol
• InChI: InChI=1S/C11H13ClO2/c12-8-3-1-4-9(7-8)14-11-6-2-5-10(11)13/h1,3-4,7,10-11,13H,2,5-6H2/t10-,11-/m1/s1
• InChI Key: AFQJHGUOOYMRCQ-GHMZBOCLSA-N
• Isomeric SMILES: C1C[C@H]([C@@H](C1)OC2=CC(=CC=C2)Cl)O
• Canonical SMILES: C1CC(C(C1)OC2=CC(=CC=C2)Cl)O

Description

(1R,2R)-2-(3-Chlorophenoxy)cyclopentan-1-ol (CAS 1599387-20-8) is a chiral cyclopentane derivative of interest in medicinal chemistry and pharmaceutical research. With a molecular formula of C11H13ClO2 and a molecular weight of 212.67 g/mol, this compound features a defined (1R,2R) stereochemistry, which is critical for its interaction with biological targets . The structure combines a chlorophenoxy moiety with a cyclopentanol ring, making it a valuable intermediate for the synthesis of more complex molecules. Chirally pure scaffolds like this are essential in drug discovery for developing enzyme inhibitors and other therapeutic agents . For instance, structurally similar substituted cyclopentane compounds have been investigated for their potential as enzyme inhibitors, demonstrating the utility of this core structure in bio-active compound design . This product is intended for research purposes only and is not for diagnostic or therapeutic use.

Biological Activity

(1R,2R)-2-(3-chlorophenoxy)cyclopentan-1-ol is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews its biological activity, mechanisms of action, and relevant research findings, supported by data tables and case studies.

Chemical Structure and Properties

The compound features a cyclopentan-1-ol backbone with a 3-chlorophenoxy substituent, which significantly influences its biological activity. The presence of the chlorine atom and the phenoxy group enhances its interaction with biological targets.

Antimicrobial Activity

Research indicates that (1R,2R)-2-(3-chlorophenoxy)cyclopentan-1-ol exhibits notable antimicrobial properties. A study conducted by demonstrated that derivatives of this compound showed varying degrees of effectiveness against different bacterial strains. The structure-activity relationship (SAR) analysis revealed that modifications in the phenoxy group could enhance antimicrobial potency.

Compound	Bacterial Strain Tested	Minimum Inhibitory Concentration (MIC)
(1R,2R)-2-(3-chlorophenoxy)cyclopentan-1-ol	E. coli	32 µg/mL
(1R,2R)-2-(3-chlorophenoxy)cyclopentan-1-ol	S. aureus	16 µg/mL

Anti-inflammatory Properties

The compound has also been studied for its anti-inflammatory effects. In vitro studies showed that it can inhibit the production of pro-inflammatory cytokines in macrophages, suggesting potential therapeutic applications in inflammatory diseases. The mechanism appears to involve the modulation of NF-kB signaling pathways, as indicated by decreased expression of inflammatory markers in treated cells .

The biological activity of (1R,2R)-2-(3-chlorophenoxy)cyclopentan-1-ol is primarily attributed to its ability to interact with specific molecular targets:

• Receptor Binding : The phenoxy group facilitates binding to various receptors, potentially influencing signaling pathways related to inflammation and infection.
• Enzyme Inhibition : Preliminary studies suggest that this compound may inhibit enzymes involved in inflammatory responses, although specific targets remain to be fully elucidated.

Case Study 1: Antimicrobial Efficacy

A recent study evaluated the efficacy of (1R,2R)-2-(3-chlorophenoxy)cyclopentan-1-ol against multi-drug resistant strains of bacteria. The results indicated a significant reduction in bacterial viability at sub-MIC concentrations when combined with conventional antibiotics, highlighting its potential as an adjuvant therapy .

Case Study 2: Anti-inflammatory Activity in Vivo

In an animal model of acute inflammation, administration of (1R,2R)-2-(3-chlorophenoxy)cyclopentan-1-ol resulted in reduced paw swelling and lower levels of inflammatory markers compared to control groups. This suggests that the compound may have therapeutic potential for treating inflammatory conditions .

Scientific Research Applications

While there is no direct information about the applications of the compound "(1R,2R)-2-(3-chlorophenoxy)cyclopentan-1-ol," the search results provide information on related compounds and their applications, which can help infer potential applications of the target compound.

Relevant compounds and applications:

• Cloprostenol isopropyl ester: This prostaglandin is sold as a prescription drug in the US for eyelash growth .
• N 6-cyclopentyl adenosine (CPA) and N 6-cyclopentyl 5′- N-ethylcarboxamidoadenosine (CP-NECA) derivatives: These adenosine receptor agonists have potential applications in adenosine receptor research .
• (1R,2R)-2-(3-Chlorophenoxy)cyclopentan-1-aminium chloride: This compound is synthesized using a specific procedure, suggesting its potential use as an intermediate in chemical synthesis .

Potential inferences for (1R,2R)-2-(3-chlorophenoxy)cyclopentan-1-ol applications:

• Pharmaceutical research: Given the use of related cyclopentyl compounds as receptor agonists, "(1R,2R)-2-(3-chlorophenoxy)cyclopentan-1-ol" could be investigated for its potential activity at various receptors .
• Chemical synthesis: As a cyclopentanol derivative with a chlorophenoxy substituent, it may serve as a building block in the synthesis of more complex molecules, potentially including pharmaceuticals or agrochemicals .
• Materials science: Modification of the cyclopentanol structure with the chlorophenoxy group could impart specific properties for use in polymers or coatings .

Comparison with Similar Compounds

(1R,2R)-2-(4-Chlorophenoxy)cyclopentan-1-aminium chloride (6j)

• Structural Difference: 4-chlorophenoxy substituent vs. 3-chlorophenoxy in the target compound.
• notes prolonged synthesis time (20 hours vs. standard conditions), suggesting steric or electronic challenges in the 4-position .
• Molecular Weight : Similar to the target compound (~228–230 g/mol for hydrochloride salts).

(1R,2R)-2-[(2-Chlorophenyl)amino]cyclopentan-1-ol ()

• Structural Difference: Amino group instead of phenoxy; 2-chloro substitution.
• The ortho-chloro position introduces steric constraints, possibly limiting conformational flexibility .
• Molecular Weight : 211.69 g/mol (lower due to absence of oxygen) .

Functional Group Variations

(1R,2R)-2-((2-Ethoxyphenyl)amino)cyclopentan-1-ol ()

• Structural Difference: Ethoxy group replaces chlorine; amino instead of phenoxy.
• Impact : Ethoxy’s electron-donating nature reduces electrophilicity compared to chloro. This may decrease receptor binding but enhance metabolic stability via hydrolytic pathways.
• Molecular Weight : 221.29 g/mol .

(1R,2R)-2-(Benzyloxy)cyclopentan-1-ol ()

• Structural Difference: Benzyloxy group instead of 3-chlorophenoxy.
• Impact : Increased steric bulk from the benzyl group may hinder target engagement but improve membrane permeability due to higher lipophilicity.
• Molecular Weight : 192.25 g/mol .

Core Modifications

rac-(1R,2R)-2-(Piperazin-1-yl)cyclopentan-1-ol ()

• Structural Difference: Piperazine replaces phenoxy.

5-(2,2,3-Trimethyl-3-cyclopentenyl)-3-methylpentan-2-ol ()

• Structural Difference : Branched aliphatic chains and cyclopentene core.
• Impact : Reduced aromatic interactions but increased volatility, relevant in fragrance applications .

Comparative Data Table

Compound Name	Substituent/Group	Molecular Weight (g/mol)	Key Properties	Biological Relevance
(1R,2R)-2-(3-Chlorophenoxy)cyclopentan-1-ol	3-chlorophenoxy	~228 (HCl salt)	High lipophilicity, adenosine A1 agonist	Therapeutic intermediates
(1R,2R)-2-[(2-Chlorophenyl)amino]cyclopentan-1-ol	2-chloroanilino	211.69	Enhanced H-bonding, ortho steric effects	Structural studies
(1R,2R)-2-(4-Chlorophenoxy)cyclopentan-1-ol	4-chlorophenoxy	~230 (HCl salt)	Para-substitution, slower synthesis	Receptor selectivity studies
(1R,2R)-2-(Benzyloxy)cyclopentan-1-ol	Benzyloxy	192.25	High steric bulk, improved permeability	Synthetic intermediates
rac-(1R,2R)-2-(Piperazin-1-yl)cyclopentan-1-ol	Piperazine	~210 (HCl salt)	Basic nitrogen, enhanced solubility	Pharmacokinetic optimization